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Compound of Interest

Compound Name: Darunavir Ethanolate

Cat. No.: B7948671 Get Quote

For laboratory professionals engaged in drug development and research, ensuring safety

during the handling of active pharmaceutical ingredients is paramount. This guide provides

essential, immediate safety and logistical information for the handling of Darunavir
Ethanolate, a protease inhibitor used in the treatment of HIV. The following procedural steps

and data are designed to be a preferred resource, fostering a culture of safety and building

trust through value beyond the product itself.

Hazard Identification and Classification
Darunavir Ethanolate presents several health hazards that necessitate careful handling.

According to safety data sheets, the compound is classified as follows:
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Hazard Class Category Hazard Statement

Acute toxicity, oral 4
H302: Harmful if swallowed.[1]

[2]

Acute toxicity, dermal 4
H312: Harmful in contact with

skin.[1]

Serious eye damage/eye

irritation
2A

H319: Causes serious eye

irritation.[1][2]

Skin corrosion/irritation 2 H315: Causes skin irritation.[2]

Specific target organ toxicity,

single exposure (Respiratory

tract irritation)

3
H335: May cause respiratory

irritation.[1][2]

Signal Word: Warning

Hazard Pictogram:

Personal Protective Equipment (PPE)
The use of appropriate personal protective equipment is mandatory to minimize exposure and

ensure personal safety. The following table summarizes the required PPE for handling

Darunavir Ethanolate.[2][3][4]
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Body Part Protective Equipment Specifications

Eyes/Face

Safety glasses with side

shields, chemical splash

goggles, or full face shield

An emergency eye wash

station should be readily

available.[3]

Skin
Nitrile or other impervious

gloves

Wear gloves that provide

protection against the solvent if

the material is dissolved or

suspended.[3]

Lab coat

Train employees in proper

gowning and degowning

practices.[3]

Respiratory Suitable respirator

Use in a well-ventilated area or

under a chemical fume hood.

[2] Avoid breathing

dust/fume/gas/mist/vapors/spr

ay.[1][2][4]

Standard Operating Procedure for Handling
Darunavir Ethanolate
A systematic approach to handling Darunavir Ethanolate is crucial. The following workflow

diagram outlines the key steps from preparation to disposal.
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Workflow for Handling Darunavir Ethanolate
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Workflow for handling Darunavir Ethanolate.
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Detailed Experimental Protocols
1. Weighing and Preparation of Solutions:

Engineering Controls: All weighing and handling of powdered Darunavir Ethanolate should

be conducted in a chemical fume hood or a ventilated enclosure to minimize inhalation

exposure.[3]

Procedure:

Ensure the balance is clean and calibrated.

Carefully weigh the desired amount of Darunavir Ethanolate onto weighing paper or into

a suitable container.

Avoid generating dust.[2][5]

If preparing a solution, add the solvent slowly to the powder.

Ensure the container is tightly closed when not in use.[1][2]

2. Spill Response:

Personal Precautions: Avoid inhalation of dust.[3] Do not touch damaged containers or

spilled material without appropriate protective clothing.[3]

Containment and Clean-up:

Evacuate non-essential personnel from the area.

For dry spills, carefully sweep up or vacuum the material, avoiding dust generation.[3]

For liquid spills, absorb with an inert material (e.g., sand, vermiculite).

Place the spilled material into a suitable, labeled container for disposal.[3][4]

Clean the spill area thoroughly to remove any residual contamination.[3]
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First-Aid Measures
Immediate and appropriate first-aid is critical in the event of an exposure.[1]

Exposure Route First-Aid Procedure

Inhalation

Move the person to fresh air.[3] If breathing is

difficult, give oxygen. Seek medical attention if

symptoms persist.[2][4]

Skin Contact

Immediately wash the affected area with plenty

of soap and water for at least 15 minutes.[4]

Remove contaminated clothing. Get medical

attention if irritation develops and persists.[3]

Eye Contact

Rinse cautiously with water for several minutes.

[2] Remove contact lenses if present and easy

to do.[2] Continue rinsing for at least 15

minutes.[4] Seek immediate medical attention.

[5]

Ingestion

Do NOT induce vomiting.[2] Rinse mouth with

water.[2][4] Seek immediate medical attention.

[1]

Storage and Disposal
Storage:

Store in a tightly sealed container in a cool, dry, and well-ventilated area.[2][4]

Keep away from incompatible materials such as strong oxidizing agents.[3][4]

Recommended storage temperature for the powder is -20°C.[2]

Disposal:

Dispose of waste material in accordance with all applicable local, state, and federal

regulations.[2][4]
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Do not allow the material to enter sewers or waterways.[1] Contaminated packaging should

be disposed of in the same manner as the product.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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